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Compound of Interest

Compound Name: OTS514 hydrochloride

Cat. No.: B3182179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
OTS514 is a potent and selective small-molecule inhibitor of T-LAK cell-originated protein

kinase (TOPK), also known as PDZ-binding kinase (PBK). TOPK is a serine/threonine kinase

that is overexpressed in a variety of human cancers and correlates with poor prognosis.

OTS514 hydrochloride has demonstrated significant anti-tumor activity in preclinical models

by inducing cell cycle arrest and apoptosis in cancer cells. This technical guide provides a

comprehensive overview of OTS514 hydrochloride, including its chemical properties,

mechanism of action, and detailed protocols for its use in in vitro and in vivo research.

Chemical and Physical Properties
OTS514 hydrochloride is the hydrochloride salt of OTS514. Its key properties are summarized

in the table below.
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Property Value

CAS Number 2319647-76-0

Molecular Formula C₂₁H₂₁ClN₂O₂S

Molecular Weight 400.92 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Synonyms OTS514 HCl, OTS-514 hydrochloride

Mechanism of Action
OTS514 exerts its anti-cancer effects by specifically targeting and inhibiting the kinase activity

of TOPK. TOPK is a key regulator of mitosis and is involved in multiple signaling pathways that

promote cancer cell proliferation, survival, and metastasis.

TOPK Inhibition
OTS514 binds to the ATP-binding pocket of TOPK, preventing its phosphorylation and

activation. This leads to the inhibition of downstream signaling cascades. The IC50 value for

TOPK kinase inhibition by OTS514 is approximately 2.6 nM.

Downstream Signaling Pathways
Inhibition of TOPK by OTS514 disrupts several critical signaling pathways implicated in cancer

progression:

AKT Pathway: OTS514 treatment has been shown to decrease the phosphorylation of AKT,

a key protein in cell survival and proliferation.

p38 MAPK Pathway: The activity of p38 MAPK, which is involved in cellular stress responses

and apoptosis, is suppressed by OTS514.

NF-κB Pathway: OTS514 can inhibit the NF-κB signaling pathway, which plays a crucial role

in inflammation and cancer.
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FOXM1 Regulation: The transcription factor FOXM1, a master regulator of cell cycle

progression, is a downstream target of TOPK. OTS514 treatment leads to a reduction in

FOXM1 activity.

The inhibition of these pathways ultimately results in cell cycle arrest at the G2/M phase and

the induction of apoptosis in cancer cells.
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To cite this document: BenchChem. [OTS514 Hydrochloride: A Technical Guide to a Potent
TOPK Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3182179#ots514-hydrochloride-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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